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Compound of Interest

Compound Name: 4'-Fluoro-2'-methylacetophenone

Cat. No.: B1306853 Get Quote

This guide provides essential safety, handling, and disposal procedures for 4'-Fluoro-2'-
methylacetophenone (CAS No. 446-29-7), tailored for researchers, scientists, and

professionals in drug development. Adherence to these protocols is critical for ensuring

laboratory safety and environmental compliance.

Essential Safety and Hazard Information
4'-Fluoro-2'-methylacetophenone is a chemical compound that requires careful handling. The

primary hazards associated with this substance include skin irritation, serious eye irritation, and

potential respiratory irritation.[1]

GHS Hazard Statements:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Precautionary Measures:

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][3][4]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[4]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][2][3][4]

P501: Dispose of contents/container to an approved waste disposal plant.[1][4][5]

Always handle this chemical in a well-ventilated area, preferably within a fume hood, to

minimize inhalation exposure.[6][7]

Physical and Chemical Properties
The following table summarizes the key quantitative data for 4'-Fluoro-2'-
methylacetophenone and a structurally similar compound, 4'-Fluoroacetophenone, for

reference.

Property
Value for 4'-
Fluoroacetophenone

Reference

Molecular Formula C₉H₉FO [2][8]

Molecular Weight 152.17 g/mol [2][8]

Physical Form Liquid [2][3]

Melting Point 4 °C / 39.2 °F [9]

Boiling Point 196 °C / 384.8 °F [9]

Flash Point 71 °C / 159.8 °F [9]

Step-by-Step Disposal Protocol
Disposal of 4'-Fluoro-2'-methylacetophenone and its contaminated materials must be

handled as hazardous chemical waste. Do not pour this chemical down the sink or dispose of it

with regular trash.[6]

Experimental Protocol for Waste Disposal:

Waste Segregation and Collection:
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Designate a specific, clearly labeled, and sealed container for liquid waste of 4'-Fluoro-2'-
methylacetophenone.

Collect any contaminated materials, such as gloves, filter paper, or absorbent pads, in a

separate, sealed, and clearly labeled solid hazardous waste container.[6]

Ensure waste containers are made of compatible materials (e.g., High-Density

Polyethylene - HDPE).

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed to avoid hazardous reactions.[5][10] Incompatible materials include strong

oxidizing agents, strong bases, and strong reducing agents.[11]

Container Management:

Keep waste containers tightly closed when not in use.[4][11]

Store the waste containers in a cool, dry, and well-ventilated area, away from sources of

ignition.[5][11]

Ensure the storage area is designated for hazardous waste.

Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for pickup and disposal.[6][12]

Provide the EHS office or disposal company with a complete and accurate description of

the waste, including its composition and any known hazards.

Follow all institutional, local, regional, and national regulations for hazardous waste

disposal.[5]

Spill Management Procedures
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.
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Immediate Actions:

Evacuate all non-essential personnel from the immediate spill area.[4]

Ensure adequate ventilation.

Remove all sources of ignition.[9][11]

Containment and Cleanup:

For small spills, absorb the liquid with an inert, non-combustible absorbent material such

as vermiculite, sand, or earth.[4][11] Do not use combustible materials like paper towels as

the primary absorbent.

Use non-sparking tools to collect the absorbed material and place it into a suitable, sealed

container for hazardous waste disposal.[6]

Decontamination:

Clean the spill area thoroughly with soap and water.

Collect all cleanup materials and dispose of them as hazardous waste.

Personal Protective Equipment (PPE):

Always wear appropriate PPE during cleanup, including chemical-resistant gloves, safety

goggles or a face shield, and a lab coat.[6][11] For larger spills, respiratory protection may

be necessary.[9]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 4'-
Fluoro-2'-methylacetophenone waste.
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Waste Identification & Segregation

Storage & Handling

Disposal & Documentation

Start: Waste Generated
(4'-Fluoro-2'-methylacetophenone)
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(Liquid, Solid, or Contaminated PPE)

Collect in Labeled
Liquid Waste Container

Liquid

Collect in Labeled
Solid Waste Container

Solid / PPE

Ensure No Incompatible
Chemicals are Mixed

Store Tightly Sealed Container
in Designated Cool, Dry,

Well-Ventilated Area

Contact Institutional EHS
or Licensed Disposal Vendor

Provide Waste Details
(Composition, Hazards)

Schedule Waste Pickup

End: Waste Disposed
Safely and Compliantly

Click to download full resolution via product page

Caption: Logical workflow for the disposal of 4'-Fluoro-2'-methylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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